Cas no 1260774-29-5 (6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one)

6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one structure
1260774-29-5 structure
Product Name:6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one
CAS No:1260774-29-5
MF:C10H10BrNO
MW:240.09650182724
CID:3163698
PubChem ID:83853266
Update Time:2024-11-08

6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one
    • SCHEMBL19643333
    • AKOS023599009
    • 6-Bromo-2,3,4,5-tetrahydro-1h-2-benzazepin-1-one
    • 6-bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepin-1-one
    • BS-15100
    • 6-BROMO-2,3,4,5-TETRAHYDRO-2-BENZAZEPIN-1-ONE
    • 1260774-29-5
    • Inchi: 1S/C10H10BrNO/c11-9-5-1-3-8-7(9)4-2-6-12-10(8)13/h1,3,5H,2,4,6H2,(H,12,13)
    • InChI Key: PQALDHKLTCQGDF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2C(NCCCC=21)=O

Computed Properties

  • Exact Mass: 238.99458g/mol
  • Monoisotopic Mass: 238.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 29.1Ų

6-bromo-2,3,4,5-tetrahydrobenzo[c]azepin-1-one Pricemore >>

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